1-(3,5-dimethoxybenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(3,5-dimethoxyphenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C19H24N2O2/c1-22-18-12-16(13-19(14-18)23-2)15-20-8-10-21(11-9-20)17-6-4-3-5-7-17/h3-7,12-14H,8-11,15H2,1-2H3
• InChI Key: XRZSTFIVJULEIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2CCN(CC2)C3=CC=CC=C3)OC
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

1-(3,5-dimethoxybenzyl)-4-phenylpiperazine, commonly known as 2C-D, is a synthetic psychoactive substance that belongs to the phenethylamine and piperazine classes of drugs. It was first synthesized in the 1970s by Alexander Shulgin, who described its effects as "an entactogenic amphetamine." Since then, 2C-D has gained popularity among researchers due to its unique properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2C-D is not fully understood, but it is believed to act primarily as a serotonin receptor agonist. Specifically, it has been shown to bind to the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, cognition, and perception. It may also have activity at other receptor sites, including dopamine and adrenergic receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2C-D are complex and varied. It has been shown to increase the release of several neurotransmitters, including serotonin, dopamine, and norepinephrine. It also affects the activity of several enzymes and proteins involved in neurotransmitter synthesis and metabolism. Physiologically, 2C-D has been shown to increase heart rate, blood pressure, and body temperature, and may also cause pupil dilation and muscle tension.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-D in lab experiments is its unique pharmacological profile, which makes it a useful tool for studying the effects of serotonin receptor agonists on the central nervous system. It may also have potential therapeutic applications in the treatment of neurodegenerative diseases, although further research is needed to confirm this. One limitation of using 2C-D in lab experiments is its potential for abuse and recreational use, which may limit its availability and increase the risk of adverse effects.

Future Directions

There are several potential future directions for research on 2C-D. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases, which could be explored further in animal and human studies. Another area of interest is its potential for use as a research tool for studying the effects of serotonin receptor agonists on the central nervous system. Finally, further research is needed to fully understand the biochemical and physiological effects of 2C-D and its potential for abuse and recreational use.

Synthesis Methods

The synthesis of 2C-D involves several steps, starting with the reaction of 3,5-dimethoxybenzaldehyde with nitroethane to form 1-(3,5-dimethoxyphenyl)-2-nitropropene. This intermediate is then reduced using a reducing agent such as sodium borohydride to yield 1-(3,5-dimethoxyphenyl)-2-amino-propane. The final step involves the reaction of this compound with benzyl chloride and triethylamine to form 1-(3,5-dimethoxybenzyl)-4-phenylpiperazine.

Scientific Research Applications

2C-D has been the subject of several scientific studies due to its unique properties and potential therapeutic applications. It has been found to have a wide range of effects on the central nervous system, including alterations in perception, mood, and cognition. It has also been shown to have neuroprotective properties and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.